Cas no 1270469-29-8 (3-3-chloro-4-(trifluoromethyl)phenylmorpholine)

• Product Name: 3-3-chloro-4-(trifluoromethyl)phenylmorpholine
• CAS No: 1270469-29-8
• MF: C₁₁H₁₁ClF₃NO
• MW: 265.65935254097
• MDL: MFCD18697899
• CID: 5582907
• PubChem ID: 165664953
• Update Time: 2025-07-02

3-3-chloro-4-(trifluoromethyl)phenylmorpholine Chemical and Physical Properties

Names and Identifiers

• 3-[3-CHLORO-4-(TRIFLUOROMETHYL)PHENYL]MORPHOLINE
• Morpholine, 3-[3-chloro-4-(trifluoromethyl)phenyl]-
• EN300-1930517
• 1270469-29-8
• 3-3-chloro-4-(trifluoromethyl)phenylmorpholine

• MDL： MFCD18697899
• Inchi： 1S/C11H11ClF3NO/c12-9-5-7(10-6-17-4-3-16-10)1-2-8(9)11(13,14)15/h1-2,5,10,16H,3-4,6H2
• InChI Key： TZWBGNJVUOMYAI-UHFFFAOYSA-N
• SMILES： ClC1=C(C(F)(F)F)C=CC(=C1)C1COCCN1

Computed Properties

• Exact Mass: 265.0481262g/mol
• Monoisotopic Mass: 265.0481262g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 21.3Ų

Experimental Properties

• Density: 1.307±0.06 g/cm3(Predicted)
• Boiling Point: 320.2±42.0 °C(Predicted)
• pka: 7.66±0.40(Predicted)

Additional information on 3-3-chloro-4-(trifluoromethyl)phenylmorpholine

Recent Advances in the Study of 3-3-chloro-4-(trifluoromethyl)phenylmorpholine (CAS: 1270469-29-8)

The compound 3-3-chloro-4-(trifluoromethyl)phenylmorpholine (CAS: 1270469-29-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique trifluoromethyl and morpholine functional groups, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential as a lead compound in drug development. This research brief aims to summarize the latest findings and highlight the implications for future research and clinical applications.

One of the key areas of interest is the compound's role as an inhibitor in specific biochemical pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 3-3-chloro-4-(trifluoromethyl)phenylmorpholine exhibits potent inhibitory activity against certain kinase enzymes, which are often implicated in cancer and inflammatory diseases. The study utilized a combination of in vitro assays and molecular docking simulations to elucidate the binding mechanisms, revealing a high affinity for the target enzymes. These findings suggest that the compound could serve as a valuable scaffold for the development of novel kinase inhibitors.

In addition to its kinase inhibitory properties, recent research has explored the compound's potential in central nervous system (CNS) disorders. A preclinical study conducted by researchers at a leading pharmaceutical institute investigated the effects of 3-3-chloro-4-(trifluoromethyl)phenylmorpholine on neurotransmitter systems. The results indicated a modulatory effect on dopamine and serotonin receptors, hinting at possible applications in treating neuropsychiatric conditions such as depression and schizophrenia. However, further in vivo studies are required to validate these preliminary findings and assess the compound's safety profile.

The synthesis and optimization of 3-3-chloro-4-(trifluoromethyl)phenylmorpholine have also been a focal point of recent research. A team of chemists recently reported an improved synthetic route that enhances yield and purity while reducing the environmental impact of the production process. This advancement is particularly significant for scaling up production for clinical trials and eventual commercialization. The study, published in Organic Process Research & Development, detailed the use of green chemistry principles, such as solvent-free reactions and catalytic methods, to achieve these improvements.

Despite these promising developments, challenges remain in the clinical translation of 3-3-chloro-4-(trifluoromethyl)phenylmorpholine. Pharmacokinetic studies have revealed issues related to bioavailability and metabolic stability, which could limit its therapeutic utility. Researchers are currently exploring structural modifications and formulation strategies to address these limitations. For instance, a recent patent application disclosed the development of prodrug derivatives designed to enhance oral absorption and prolong half-life in vivo.

In conclusion, 3-3-chloro-4-(trifluoromethyl)phenylmorpholine (CAS: 1270469-29-8) represents a compound of significant interest in chemical biology and pharmaceutical research. Its diverse pharmacological properties and potential applications in oncology, CNS disorders, and beyond make it a compelling subject for further investigation. Future research should focus on overcoming the current pharmacokinetic challenges and advancing the compound through preclinical and clinical development stages. The ongoing studies and recent breakthroughs underscore the importance of this molecule in the quest for novel therapeutic agents.